Cas no 103624-31-3 (1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-)

1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- structure
103624-31-3 structure
Product Name:1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
CAS No:103624-31-3
MF:C13H20O2
MW:208.296704292297
CID:1138116
Update Time:2024-07-26

1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
    • Inchi: 1S/C13H20O2/c1-9-7-10(2)13(11(3)8-9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
    • InChI Key: SAZROBXJUUJLFQ-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)C=C(C)C=C1C)(O)CCCO

Computed Properties

  • Exact Mass: 350.24582

Experimental Properties

  • Density: 1.042±0.06 g/cm3(Predicted)
  • Boiling Point: 367.8±30.0 °C(Predicted)
  • PSA: 58.92
  • pka: 14.37±0.20(Predicted)
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